Cas no 66202-49-1 (1-(1H-pyrrol-1-yl)-1,3-Butanedione)

1-(1H-pyrrol-1-yl)-1,3-Butanedione structure
66202-49-1 structure
Product Name:1-(1H-pyrrol-1-yl)-1,3-Butanedione
CAS No:66202-49-1
MF:C8H9NO2
MW:151.162562131882
CID:1115621
Update Time:2024-07-24

1-(1H-pyrrol-1-yl)-1,3-Butanedione Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-pyrrol-1-yl)-1,3-Butanedione
    • 1,3-Butanedione, 1-(1H-pyrrol-1-yl)-
    • Inchi: 1S/C8H9NO2/c1-7(10)6-8(11)9-4-2-3-5-9/h2-5H,6H2,1H3
    • InChI Key: RXDSXWYMFKZYBE-UHFFFAOYSA-N
    • SMILES: C(N1C=CC=C1)(=O)CC(=O)C

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Melting Point: 49-51 °C(Solv: cyclohexane (110-82-7))
  • Boiling Point: 80-84 °C(Press: 1 Torr)
  • pka: 7.55±0.46(Predicted)
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